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Compound of Interest

Compound Name: Methyl 4-pyrrolidin-1-ylbenzoate

Cat. No.: B142463

An In-depth Technical Guide to the Chemical Properties of Methyl 4-pyrrolidin-1-ylbenzoate

Abstract

Methyl 4-pyrrolidin-1-ylbenzoate is an aromatic ester derivative with significant potential in
the fields of medicinal chemistry and materials science. Its molecular framework, which
incorporates a pyrrolidine ring attached to a methyl benzoate scaffold, makes it a valuable
intermediate for the synthesis of more complex, biologically active molecules. This document
provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its synthesis and characterization, and relevant safety information.
This guide is intended for researchers, chemists, and professionals involved in drug discovery
and chemical synthesis.

Chemical and Physical Properties

Methyl 4-pyrrolidin-1-ylbenzoate is a solid at room temperature. The core chemical and
physical properties are summarized in the table below, compiled from various chemical data
sources.
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Property Value Reference
Molecular Formula C12H15NO2 [1112]
Molecular Weight 205.25 g/mol [11[2][3]
CAS Number 129414-26-2 [1][2]
Melting Point 140 - 142 °C

Physical Form Solid

methyl 4-(pyrrolidin-1-
IUPAC Name v 4-(py
yl)benzoate

1S/C12H15N02/c1-15-
InChl 12(14)10-4-6-11(7-5-10)13-8-
2-3-9-13/h4-7H,2-3,8-9H2,1H3
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Synthesis and Purification

The synthesis of Methyl 4-pyrrolidin-1-ylbenzoate can be effectively achieved through a
nucleophilic aromatic substitution (SNAr) reaction. This method is advantageous as it avoids
the use of heavy metal catalysts.[4] An alternative, classic approach is the copper-catalyzed
Ulimann condensation.[5]

Experimental Protocol: Nucleophilic Aromatic
Substitution

This protocol is adapted from established procedures for the synthesis of structurally similar
compounds, such as the 2-isomer.[4][6] The reaction involves the displacement of a halide from
methyl 4-halobenzoate by pyrrolidine.

Materials:

o Methyl 4-fluorobenzoate (or Methyl 4-chlorobenzoate)
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e Pyrrolidine

e Potassium Carbonate (K2COs), anhydrous

e Toluene, anhydrous (or another suitable polar aprotic solvent like DMF or ACN)[6]

o Ethyl acetate

¢ Brine solution

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)

« Silica gel for column chromatography

Procedure:

e Reactor Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and reflux
condenser, add methyl 4-fluorobenzoate (1.0 eq) and anhydrous potassium carbonate (2.0

eq).

e Solvent and Reagent Addition: Add anhydrous toluene to the flask, and begin stirring to
create a suspension. Add pyrrolidine (1.2 eq) to the mixture dropwise.

o Reaction: Heat the reaction mixture to reflux (approximately 110-115 °C) and maintain for
12-24 hours.[4] The reaction progress should be monitored by Thin Layer Chromatography
(TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the
mixture with ethyl acetate and wash with water and then with a brine solution.[6]

e Drying and Concentration: Dry the separated organic layer over anhydrous magnesium
sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator
to obtain the crude product.[6]

 Purification: Purify the crude product by column chromatography on silica gel, using a
hexane/ethyl acetate gradient as the eluent, to yield pure Methyl 4-pyrrolidin-1-ylbenzoate.

[6]
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Reactants & Setup
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Caption: Synthesis workflow for Methyl 4-pyrrolidin-1-ylbenzoate via SNAr.
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Structural Characterization

To confirm the identity, purity, and structure of the synthesized Methyl 4-pyrrolidin-1-

ylbenzoate, a suite of standard analytical techniques is employed. Quantification can be

achieved through chromatographic methods.

Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
used to confirm the chemical structure, proton environment, and carbon framework of the
molecule.[5]

Mass Spectrometry (MS): This technique is used to determine the molecular weight of the
compound, confirming the expected mass of 205.25 g/mol .[5]

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the key functional groups
present in the molecule, such as the ester carbonyl (C=0) and C-N bonds.[5]

High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a robust
method for assessing the purity of the final product and for quantitative analysis.[7]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers high sensitivity and
specificity, making it suitable for identifying the compound in complex mixtures or for trace-
level quantification.[7]
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Structural & Purity Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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